Cas no 60964-49-0 (1-Octyl-2-methylimidazole)

1-Octyl-2-methylimidazole structure

1-Octyl-2-methylimidazole structure

Product Name:1-Octyl-2-methylimidazole

CAS No:60964-49-0

MF:C₁₂H₂₂N₂

MW:194.316483020782

CID:875845

Update Time:2023-08-03

1-Octyl-2-methylimidazole Chemical and Physical Properties

Names and Identifiers

- 1-METHYL-2-OCTYLIMIDAZOLE
- 1-octyl-2-methylimidazole
- 1-n-octyl-2-methylimidazole
- 1-Octyl-2-methyl-1H-imidazole
- OWOSSTCHCATHMM-UHFFFAOYSA-N
- 1-Octyl-2-methylimidazole
- Inchi： 1S/C12H22N2/c1-3-4-5-6-7-8-10-14-11-9-13-12(14)2/h9,11H,3-8,10H2,1-2H3
- InChI Key： OWOSSTCHCATHMM-UHFFFAOYSA-N
- SMILES： N1(C=CN=C1C)CCCCCCCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 136
Topological Polar Surface Area: 17.8

1-Octyl-2-methylimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB582973-25 g	1-Methyl-2-octylimidazole, 98%; .	60964-49-0	98%	25g	€252.70	2023-07-11
abcr	AB582973-100 g	1-Methyl-2-octylimidazole, 98%; .	60964-49-0	98%	100g	€605.00	2023-07-11
abcr	AB582973-250 g	1-Methyl-2-octylimidazole, 98%; .	60964-49-0	98%	250g	€835.60	2023-07-11
abcr	AB582973-25g	1-Methyl-2-octylimidazole, 98%; .	60964-49-0	98%	25g	€252.70	2025-04-17
abcr	AB582973-100g	1-Methyl-2-octylimidazole, 98%; .	60964-49-0	98%	100g	€605.00	2025-04-17
abcr	AB582973-250g	1-Methyl-2-octylimidazole, 98%; .	60964-49-0	98%	250g	€835.60	2025-04-17

1-Octyl-2-methylimidazole Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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